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Introduction

Estrogen-related receptor alpha (ERRa), an orphan nuclear receptor, is a key regulator of
cellular metabolism, mitochondrial biogenesis, and has been implicated in the progression of
various diseases, including metabolic disorders and cancer.[1][2] Unlike typical nuclear
receptors, ERRa is constitutively active and its function is primarily modulated by its interaction
with coactivators, such as peroxisome proliferator-activated receptor-gamma coactivator-1
alpha (PGC-1a), and corepressors, like the receptor-interacting protein 140 (RIP140).[3][4] The
development of chemical probes to modulate ERRa activity is crucial for dissecting its complex
signaling pathways and validating it as a therapeutic target. This technical guide focuses on
DS45500853, a potent agonist of ERRa, providing a comprehensive overview of its
biochemical and cellular characterization, detailed experimental protocols, and a visual
representation of the associated signaling pathways and experimental workflows.[5][6]

Data Presentation

The following tables summarize the quantitative data for the characterization of DS45500853
as an ERRa agonist.

Table 1: Biochemical Activity of DS45500853
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Assay Descripti Condition Paramete Referenc
Target Value
Type on S r e
Inhibition of
the binding
between
RIP140 10 nM
corepresso RIP140
Corepress ) ]
o r peptide Human peptide,
or Binding IC50 0.80 uM [51[7]
and the ERRaLBD 1.2 uM
Assay
ERRa GST-ERRa
ligand- LBD
binding
domain
(LBD).
Table 2: Cellular Activity of DS45500853
Assay Descripti . Condition Paramete Referenc
Cell Line Value
Type on S r e
Activation
of the 18 hours of
Luciferase transcriptio incubation
Reporter nal activity MG63 with EC50 5.4 uM [5]
Assay of full- DS455008
length 53.
ERRa.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These protocols are

intended to serve as a guide for researchers working with DS45500853 and other ERRa

modulators.

RIP140 Corepressor Binding Assay
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This assay quantifies the ability of a compound to disrupt the interaction between the ERRa
Ligand Binding Domain (LBD) and the corepressor protein RIP140.

o Materials:

o GST-tagged human ERRa LBD

o Biotinylated RIP140 peptide

o Streptavidin-coated plates

o Assay buffer (e.g., PBS with 0.1% BSA)

o DS45500853

o Detection reagent (e.g., time-resolved fluorescence)

e Procedure:

o Coat streptavidin plates with biotinylated RIP140 peptide (10 nM) and incubate for 1 hour
at room temperature.

o Wash the plates to remove unbound peptide.

o Prepare serial dilutions of DS45500853 in assay buffer.

o Add the diluted compound and GST-ERRa LBD (1.2 uM) to the wells.

o Incubate for 1 hour at room temperature to allow for binding.

o Wash the plates to remove unbound ERRa LBD.

o Add an anti-GST antibody conjugated to a fluorescent probe.

o Incubate for 1 hour at room temperature.

o Wash the plates and measure the signal using a suitable plate reader.
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o Calculate the IC50 value by plotting the percentage of inhibition against the compound
concentration.

ERRa Luciferase Reporter Gene Assay

This cell-based assay measures the ability of a compound to activate the transcriptional activity
of ERRa.

e Materials:
o MG63 cells (or other suitable cell line)
o Expression vector for full-length human ERRa
o Luciferase reporter plasmid with ERRa response elements (ERRES)
o Transfection reagent
o Cell culture medium
o DS45500853
o Luciferase assay reagent
o Luminometer
e Procedure:

o Co-transfect MG63 cells with the ERRa expression vector and the ERRE-luciferase
reporter plasmid.

o Plate the transfected cells in a 96-well plate and allow them to adhere overnight.
o Prepare serial dilutions of DS45500853 in cell culture medium.
o Treat the cells with the diluted compound and incubate for 18 hours.

o Lyse the cells and add the luciferase assay reagent.
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o Measure the luminescence using a luminometer.

o Calculate the EC50 value by plotting the fold activation against the compound

concentration.

Mandatory Visualization

The following diagrams were generated using the DOT language to illustrate key concepts

related to DS45500853 and ERRa function.
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Caption: Mechanism of action of DS45500853 as an ERRa agonist.
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Caption: Workflow for characterizing a novel ERRa agonist.
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Caption: Simplified ERRa signaling pathway activated by DS45500853.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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